Cas no 1526758-10-0 (3-(2-bromo-3-fluorophenyl)-2-methylpropanoic acid)

• Product Name: 3-(2-bromo-3-fluorophenyl)-2-methylpropanoic acid
• CAS No: 1526758-10-0
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 6469833
• PubChem ID: 81516850
• Update Time: 2025-06-08

3-(2-bromo-3-fluorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-fluorophenyl)-2-methylpropanoic acid
• 1526758-10-0
• EN300-1912442
• AKOS020095365

• Inchi： 1S/C10H10BrFO2/c1-6(10(13)14)5-7-3-2-4-8(12)9(7)11/h2-4,6H,5H2,1H3,(H,13,14)
• InChI Key： SVPNCYGPHICUEI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(C(=O)O)C)F

Computed Properties

• Exact Mass: 259.98482g/mol
• Monoisotopic Mass: 259.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-bromo-3-fluorophenyl)-2-methylpropanoic acid

Introduction to 3-(2-bromo-3-fluorophenyl)-2-methylpropanoic acid (CAS No. 1526758-10-0)

3-(2-bromo-3-fluorophenyl)-2-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1526758-10-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structural motifs that include both bromine and fluorine substituents on a phenyl ring, coupled with a branched alkyl side chain. The presence of these heteroatoms and the specific spatial arrangement of functional groups make this molecule a promising candidate for further exploration in drug discovery and synthetic chemistry.

The bromo and fluoro substituents in the phenyl ring introduce distinct electronic and steric properties, which can significantly influence the compound's reactivity, binding affinity, and metabolic stability. These features are particularly valuable in the design of small-molecule inhibitors targeting biological macromolecules such as enzymes and receptors. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with various biological targets, suggesting its utility in developing novel therapeutic agents.

In the context of contemporary pharmaceutical research, 3-(2-bromo-3-fluorophenyl)-2-methylpropanoic acid has been investigated for its potential role in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases. The fluoro group, known for its ability to enhance metabolic stability and bioavailability, is a common feature in many approved drugs. Similarly, the bromo substituent can serve as a handle for further chemical modifications, allowing for the synthesis of derivatives with tailored pharmacological properties.

One of the most compelling aspects of this compound is its structural diversity, which can be leveraged to develop molecules with high selectivity for specific biological targets. For instance, studies have demonstrated that aromatic carboxylic acids with halogenated substituents can interact with proteases and kinases through non-covalent interactions, making them effective scaffolds for inhibitor design. The methylpropanoic acid moiety, while seemingly simple, contributes to the compound's overall solubility and pharmacokinetic behavior, factors that are critical for drug development.

Recent publications have highlighted the use of 3-(2-bromo-3-fluorophenyl)-2-methylpropanoic acid as a building block in combinatorial chemistry libraries. These libraries are used to screen large numbers of compounds for biological activity, providing researchers with a rapid and efficient means of identifying lead candidates. The compound's versatility has also been exploited in the synthesis of more complex molecules through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing biaryl structures found in many bioactive compounds.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery. Compounds like 3-(2-bromo-3-fluorophenyl)-2-methylpropanoic acid exemplify this principle by combining multiple functional groups into a single molecular entity. This approach not only simplifies synthetic routes but also enhances the likelihood of finding molecules with desirable pharmacological profiles. The integration of machine learning algorithms has further accelerated this process by enabling high-throughput virtual screening of compounds based on their structural features.

From a synthetic chemistry perspective, 3-(2-bromo-3-fluorophenyl)-2-methylpropanoic acid offers several advantages as a starting material. The presence of both bromine and fluorine atoms provides multiple opportunities for further functionalization, allowing chemists to explore diverse chemical space. For example, palladium-catalyzed reactions can be employed to introduce new substituents at various positions on the phenyl ring or along the alkyl chain. Such modifications can fine-tune the compound's properties to optimize its biological activity.

The biocidal properties of halogenated aromatic compounds have also been explored in recent years. While not directly related to traditional drug development, these compounds have shown promise in applications such as antimicrobial agents and crop protection chemicals. The structural features of 3-(2-bromo-3-fluorophenyl)-2-methylpropanoic acid, including its halogenated phenyl ring and carboxylic acid functionality, make it a candidate for further investigation in these areas.

In conclusion,3-(2-bromo-3-fluorophenyl)-2-methylpropanoic acid (CAS No. 1526758-10-0) represents a fascinating example of how structural complexity can be harnessed to develop molecules with potential therapeutic applications. Its unique combination of functional groups and its amenability to further chemical modification make it a valuable asset in modern drug discovery efforts. As research continues to uncover new biological targets and synthetic methodologies,this compound is likely to remain at the forefront of pharmaceutical innovation.